Cas no 90165-19-8 (Octanal, 7-methoxy-3-methyl-)
Octanal, 7-methoxy-3-methyl- structure
Product Name:Octanal, 7-methoxy-3-methyl-
CAS No:90165-19-8
MF:C10H20O2
MW:172.264603614807
CID:792724
PubChem ID:71429921
Update Time:2025-04-19
Octanal, 7-methoxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Octanal, 7-methoxy-3-methyl-
- 7-methoxy-3-methyloctanal
- DTXSID00848580
- 90165-19-8
-
- Inchi: 1S/C10H20O2/c1-9(7-8-11)5-4-6-10(2)12-3/h8-10H,4-7H2,1-3H3
- InChI Key: KTWYPFHNKDEEMC-UHFFFAOYSA-N
- SMILES: O(C)C(C)CCCC(C)CC=O
Computed Properties
- Exact Mass: 172.146329876g/mol
- Monoisotopic Mass: 172.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 26.3Ų
Octanal, 7-methoxy-3-methyl- Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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